Cas no 1172935-72-6 (N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yl-4-methylbenzene-1-sulfonamide)

• Product Name: N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yl-4-methylbenzene-1-sulfonamide
• CAS No: 1172935-72-6
• MF: C₂₀H₂₁N₃O₄S₂
• MW: 431.528442144394
• CID: 6287708
• PubChem ID: 44059101
• Update Time: 2025-10-23

N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yl-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yl-4-methylbenzene-1-sulfonamide
• 1172935-72-6
• N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yl]-4-methylbenzene-1-sulfonamide
• AKOS024503535
• F5255-0002
• N-[2-(1,1-dioxothiolan-3-yl)-5-phenylpyrazol-3-yl]-4-methylbenzenesulfonamide
• N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-phenyl-1H-pyrazol-5-yl)-4-methylbenzenesulfonamide

• Inchi： 1S/C20H21N3O4S2/c1-15-7-9-18(10-8-15)29(26,27)22-20-13-19(16-5-3-2-4-6-16)21-23(20)17-11-12-28(24,25)14-17/h2-10,13,17,22H,11-12,14H2,1H3
• InChI Key： URCCQLJCDFGRFS-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C(=CC(C2C=CC=CC=2)=N1)NS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 431.097
• Monoisotopic Mass: 431.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2
• XLogP3: 2.6

Additional information on N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yl-4-methylbenzene-1-sulfonamide

N-1-(1,1-Dioxo-1λ6-Thiolan-3-Yl)-3-Phenyl-1H-Pyrazol-5-Yl-4-Methylbenzene-1-Sulfonamide (CAS No. 1172935-72-6): A Comprehensive Overview

The compound N-1-(1,1-dioxo-1λ6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yli is a highly specialized chemical entity with the CAS registry number 1172935-72-6. This compound belongs to the class of sulfonamides, which are widely recognized for their role in various pharmacological applications. The structure of this molecule is characterized by a 4-methylbenzene sulfonamide group attached to a pyrazole ring, which is further substituted with a phenyl group and a thiane moiety. This unique combination of functional groups makes it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. The pyrazole ring is known for its ability to act as a scaffold for various bioactive molecules, while the thiane moiety adds additional complexity and functionality to the structure. The presence of the 4-methylbenzene sulfonamide group further enhances the compound's pharmacokinetic properties, making it a promising candidate for drug delivery systems.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Researchers have demonstrated that N-1-(1,1-dioxo-1λ6-thiolan-3-yli) can interact with key enzymes involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory and antioxidant agent. Furthermore, its ability to penetrate cellular membranes efficiently makes it a valuable tool in targeted drug delivery.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The formation of the thiane moiety is particularly challenging and has been optimized through recent advancements in organocatalysis. This has not only improved the yield but also reduced the environmental impact of the synthesis process, aligning with current green chemistry principles.

In terms of applications, this compound has shown promise in several therapeutic areas, including oncology and neurodegenerative diseases. Its ability to inhibit specific kinases involved in cancer cell proliferation has been extensively studied, with encouraging results from preclinical trials. Additionally, its potential as a neuroprotective agent has been explored, with studies indicating its ability to mitigate neuronal damage caused by oxidative stress.

From an analytical standpoint, the characterization of this compound has been facilitated by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided insights into its molecular structure and stability under various conditions. The development of novel analytical protocols has further enhanced our understanding of its physical and chemical properties.

In conclusion, N-1-(1,1-dioxo-1λ6-thiolan